[1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone

• IUPAC Name: [1-[(2-hydroxyphenyl)methyl]piperidin-3-yl]-(3-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C18H21NO2S/c1-13-8-10-22-18(13)17(21)15-6-4-9-19(12-15)11-14-5-2-3-7-16(14)20/h2-3,5,7-8,10,15,20H,4,6,9,11-12H2,1H3
• InChI Key: OBOFSBKZBKENJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)C2CCCN(C2)CC3=CC=CC=C3O
• Molecular Formula: C18H21NO2S
• Molecular Weight: 315.4 g/mol

Description

[1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone, also known as THP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. THP belongs to the family of synthetic cannabinoids and is structurally similar to other compounds such as JWH-018 and AM-2201. The purpose of

Mechanism of Action

[1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone binds to cannabinoid receptors in the brain and other tissues, leading to a variety of physiological effects. It has been shown to activate CB1 and CB2 receptors, which are involved in pain perception, inflammation, and immune function.
Biochemical and Physiological Effects
[1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of cytokines and other inflammatory mediators. [1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone also has analgesic effects, which may be mediated by its ability to activate CB1 receptors in the brain. Additionally, [1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has been shown to have anti-cancer effects, including the ability to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

[1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has several advantages as a research tool. It is a potent and selective agonist of cannabinoid receptors, which makes it useful for studying the role of these receptors in various physiological processes. [1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone is also relatively easy to synthesize, which makes it accessible to researchers. However, [1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has some limitations. It has a short half-life, which can make it difficult to study its effects over a longer period of time. Additionally, [1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

For research on [1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone include the development of new synthetic cannabinoids and further study of its potential therapeutic applications in humans.

Scientific Research Applications

[1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has been studied extensively for its potential therapeutic properties. It has been shown to have analgesic, anti-inflammatory, and anti-cancer effects. [1-(2-hydroxybenzyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.